![molecular formula C19H21N3O4S B2977035 N1-phenyl-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide CAS No. 896269-13-9](/img/structure/B2977035.png)
N1-phenyl-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N1-phenyl-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide” is a compound belonging to the class of oxalamide derivatives. The five-membered pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a pyrrolidine ring, which contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization .Scientific Research Applications
Infrared Spectra of Sulfonamide Derivatives
Research on the infrared spectra of sulfonamide derivatives, including pyridine, thiazole, and pyrimidine derivatives, provides insights into their chemical behavior and structural characteristics. Such studies are crucial for understanding the interactions and transformations of these compounds in various scientific and industrial applications (Uno et al., 1963).
Development of Enzyme-linked Immunosorbent Assay (ELISA) for Sulfonamide Antibiotics
The generation of antibodies for a broad range of sulfonamide antibiotic congeners and the development of a highly sensitive ELISA for analyzing milk samples demonstrate the application of sulfonamide derivatives in improving food safety and antibiotic detection processes (Adrián et al., 2009).
Neuroprotective Effects of Mangiferin
The study on the neuroprotective effects of mangiferin against oxidative stress induced by 1-methyl-4-phenylpyridinium in N2A cells showcases the therapeutic potential of sulfonamide derivatives in neurodegenerative diseases, including Parkinson's disease (Amazzal et al., 2007).
Synthesis and Application in Asymmetric Catalysis
The synthesis of chiral sulfonamide derivatives from serine and threonine and their application in asymmetric catalysis highlight their significance in organic synthesis and the development of chiral molecules, which are important in pharmaceuticals and agrochemicals (Králová et al., 2019).
Electrophysiological Characterization of Almorexant
Investigations into the pharmacology and kinetics of almorexant, a dual orexin receptor antagonist, against human orexin receptors provide insights into the development of novel pharmacological treatments for sleep disorders, showcasing the medical applications of sulfonamide derivatives in targeting specific neurotransmitter systems (Malherbe et al., 2009).
properties
IUPAC Name |
N-[[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl]-N'-phenyloxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4S/c23-18(19(24)21-15-8-3-1-4-9-15)20-14-16-10-7-13-22(16)27(25,26)17-11-5-2-6-12-17/h1-6,8-9,11-12,16H,7,10,13-14H2,(H,20,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUWMISZNOKJBTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)S(=O)(=O)C2=CC=CC=C2)CNC(=O)C(=O)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.